Oxazolo[5,4-b]pyridine-2-methanamine

Core Science & Biosynthesis

Technical Monograph: Oxazolo[5,4-b]pyridine-2-methanamine

The following technical guide is structured as an advanced whitepaper designed for medicinal chemists and drug development professionals. It synthesizes available chemical data with retrosynthetic logic and scaffold analysis.

CAS: 933722-80-6 | Formula: C7H7N3O | M.W.: 149.15 Da

Executive Summary

Oxazolo[5,4-b]pyridine-2-methanamine is a high-value heterocyclic building block used primarily in Fragment-Based Drug Discovery (FBDD) . Structurally, it represents a purine bioisostere , offering a fused 5,6-bicyclic system that mimics the adenine core found in ATP. This physiochemical profile makes it an ideal scaffold for designing Type I/II kinase inhibitors , adenosine receptor antagonists, and SIRT1 activators.

The presence of the primary methanamine (-CH₂NH₂) moiety at the C2 position provides a critical "chemical handle," enabling rapid diversification via amide coupling, reductive amination, or sulfonylation. This guide details the compound's synthesis, physicochemical properties, and strategic application in medicinal chemistry.

Chemical Profile & Physical Properties[1][2][3][4][5]

Property	Specification
IUPAC Name	1-[1,3]oxazolo[5,4-b]pyridin-2-ylmethanamine
CAS Number	933722-80-6
SMILES	NC1=NC2=CC=CN=C2O1
Molecular Weight	149.15 g/mol
Appearance	Off-white to pale yellow solid (Typical for class)
Solubility	Soluble in DMSO, MeOH; Moderate in Water (pH dependent)
pKa (Predicted)	~4.5 (Pyridine N), ~8.9 (Primary Amine)
LogP	~0.2 (Low lipophilicity, favorable for CNS penetration)
H-Bond Donors	1 (Primary Amine)
H-Bond Acceptors	4 (Pyridine N, Oxazole N, Oxygen, Amine N)

Synthetic Pathways

The synthesis of Oxazolo[5,4-b]pyridine-2-methanamine requires careful construction of the fused oxazole ring onto the pyridine core. Two primary routes are field-validated for this scaffold class.

Retrosynthetic Analysis

The most robust disconnection involves the cyclodehydration of a 3-amino-2-hydroxypyridine precursor with a glycine equivalent. Alternatively, the amine can be installed via the reduction of a C2-nitrile or amide.

Figure 1: Retrosynthetic logic disconnecting the target into commercially available pyridine precursors.

Protocol A: Cyclization via Imidate Formation (Preferred)

This route avoids harsh nitration steps and uses mild condensation logic.

• Starting Material: 3-Amino-2-pyridone (or 3-amino-2-hydroxypyridine).

• Acylation: React with N-Cbz-glycine (or N-Boc-glycine) using a coupling agent (EDC/HOBt) to form the amide.

• Cyclodehydration: Treat the intermediate amide with Phosphorus Oxychloride (POCl₃) or Polyphosphoric Acid (PPA) at 100–120°C. This closes the oxazole ring.

  • Mechanism:[1][2][3] The pyridone oxygen attacks the activated amide carbonyl, followed by aromatization.

• Deprotection: Removal of the Cbz (H₂/Pd-C) or Boc (TFA/DCM) group yields the free amine.

Protocol B: The "Ortho-Ester" Approach

For rapid access to the core without protecting groups:

• Condense 3-amino-2-hydroxypyridine with ethyl 2-aminoacetate hydrochloride (Glycine ethyl ester) in the presence of PPA.

• Note: This often produces lower yields due to polymerization side reactions but is a single-step convergent method.

Medicinal Chemistry Applications

The oxazolo[5,4-b]pyridine scaffold is a "privileged structure" in drug design.

Bioisosterism & Binding Mode

• Purine Mimicry: The [5,4-b] fusion pattern aligns the pyridine nitrogen (N4) and oxazole nitrogen (N3) to mimic the N1 and N3 of adenine. This allows the scaffold to bind into the ATP-binding pocket of kinases.

• H-Bonding Network: The C2-methanamine tail acts as a flexible linker that can reach into the "sugar pocket" or solvent-exposed regions of an enzyme, forming salt bridges with Asp or Glu residues.

Fragment-Based Drug Discovery (FBDD) Workflow

Researchers use CAS 933722-80-6 as a "seed" fragment.

Figure 2: Strategic application of the methanamine fragment in diverse therapeutic areas.

Case Study Applications

• SIRT1 Activators: Derivatives of oxazolo[4,5-b]pyridines (isomeric to the 5,4-b system) have shown potency structurally unrelated to resveratrol, improving insulin sensitivity.

• Antibacterial Agents: The scaffold has been utilized to inhibit bacterial DNA gyrase by mimicking the interaction of quinolones, with the methanamine group improving solubility and Gram-negative penetration.

Handling & Stability

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The primary amine is sensitive to atmospheric CO₂ (carbamate formation) and oxidation over time.

• Solubility: Dissolve in DMSO for biological assays. For chemical synthesis, it is soluble in DCM/MeOH mixtures.

• Safety: Treat as a potential irritant. Standard PPE (gloves, goggles, lab coat) is mandatory. No specific toxicology data is available, so assume generic toxicity for heterocyclic amines.

References

• Synthesis of Bis-Oxazolo[5,4-b]pyridines: Palamarchuk, I. V., et al. "Synthesis, Photophysical Characterization... of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives."[4][5][2][6] MDPI, 2026.

• SIRT1 Activator Discovery: Bemis, J. E., et al. "Discovery of oxazolo[4,5-b]pyridines and related heterocyclic analogs as novel SIRT1 activators." Bioorganic & Medicinal Chemistry Letters, 2009.

• Scaffold Synthesis Review: "Oxazol-5(4H)-ones. Part 7. New synthesis of oxazolo[5,4-b]pyridines." Journal of the Chemical Society, Perkin Transactions 1.

• Commercial Availability & Properties: "Oxazolo[5,4-b]pyridine-2-methanamine Product Page." Fisher Scientific / eMolecules.[7]

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• 5. Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores [mdpi.com]
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• 7. Oxazolopyridines | Fisher Scientific [fishersci.com]

Key therapeutic targets for oxazolo[5,4-b]pyridine compounds

Executive Summary

The oxazolo[5,4-b]pyridine scaffold represents a distinct, under-utilized chemical space within the heteroaromatic pharmacophore landscape. Often overshadowed by its isomers (oxazolo[4,5-b]pyridine and oxazolo[5,4-d]pyrimidine), the [5,4-b] isomer offers unique electronic properties due to the specific nitrogen placement in the pyridine ring relative to the fused oxazole. This architecture functions as a "privileged scaffold," acting as a bioisostere for purine bases (adenine/guanine), which positions it as a potent modulator of kinase activity (JAK1, EGFR) and inflammatory pathways (COX-2). This guide dissects the core therapeutic targets, providing validated synthetic protocols and mechanistic insights for drug development professionals.

The Scaffold Architecture: Structural Logic

The oxazolo[5,4-b]pyridine core consists of a pyridine ring fused to an oxazole ring.[1] The critical distinction lies in the fusion across the 2,3-bond of the pyridine, with the oxazole oxygen attached at position 2 and nitrogen at position 3.

• Electronic Signature: Unlike the [4,5-b] isomer, the [5,4-b] orientation places the pyridine nitrogen in a position that alters the dipole moment and hydrogen bond acceptor capability, enhancing selectivity for ATP-binding pockets in kinases.

• Purine Bioisosterism: The 5-6 fused system mimics the purine core of ATP, allowing these compounds to function as antimetabolites or competitive inhibitors.

Diagram 1: Isomer Distinction & Pharmacophore Logic

Caption: Structural relationship between the [5,4-b] target scaffold and its common isomers, highlighting the unique therapeutic advantages gained by this specific nitrogen orientation.

Primary Therapeutic Targets

Oncology: JAK1 and EGFR Kinase Inhibition

The most significant recent finding is the utility of oxazolo[5,4-b]pyridines in Scaffold Hopping . Replacing the core of known oxazolo[5,4-d]pyrimidine inhibitors with oxazolo[5,4-b]pyridine has been shown to enhance selectivity for Janus Kinase 1 (JAK1) .[1]

• Mechanism: The scaffold occupies the ATP-binding hinge region. The [5,4-b] nitrogen arrangement reduces off-target binding compared to the more promiscuous pyrimidine analogs.

• Selectivity Profile: Enhanced selectivity for JAK1 over JAK2 is critical for reducing hematological toxicity (anemia/thrombocytopenia) associated with broad JAK inhibition.

Inflammation: COX-2 Inhibition (Non-Acidic)

Traditional NSAIDs rely on a carboxylic acid moiety to bind Arg120 in the COX enzyme, causing gastric irritation. 2-(Substituted phenyl)oxazolo[5,4-b]pyridines function as non-acidic NSAIDs .

• Binding Mode: Molecular docking reveals that the oxazole nitrogen and the pyridine nitrogen participate in a hydrogen bond network that mimics the acidic interaction without the proton-donating carboxyl group.

• Potency: Derivatives have demonstrated binding affinities to Prostaglandin Synthase-2 (COX-2) superior to diclofenac in silico and in vitro.

Theranostics: Intrinsic Fluorescence

While not a "target," the physical property of this scaffold is a therapeutic asset. 2,2'-Bis(oxazolo[5,4-b]pyridine) derivatives exhibit high fluorescence quantum yields (

).[2][3]

• Application: This allows for the development of trackable drugs (theranostics), where the biodistribution of the drug can be monitored via fluorescence without attaching a bulky external fluorophore that might alter pharmacokinetics.

Experimental Validation Protocols

To validate biological activity, reproducible synthesis and assay protocols are required.

Synthesis: One-Pot Cyclization

Rationale: Traditional multi-step syntheses are low-yielding. The optimized route utilizes 3-aminopyridin-2(1H)-ones.[4][5][6]

Protocol:

• Reagents: 3-aminopyridin-2(1H)-one (1.0 equiv), Cyclic anhydride (e.g., succinic/maleic, 5.0 equiv), Glacial Acetic Acid (Solvent).[2]

• Reaction: Reflux the mixture with vigorous stirring for 10 hours.

• Mechanism: The reaction proceeds via an initial N-acylation to form a monoamide, followed by acid-catalyzed intramolecular cyclization and dehydration to close the oxazole ring.

• Work-up: Cool mixture; pour into water (5x volume). Filter the resulting precipitate.[2]

• Purification: Recrystallize from Hexane/2-Propanol/DCM mixture.

• Validation: Confirm structure via disappearance of amide -NH signals in

  H NMR.

COX-2 Inhibition Assay (Fluorescent)

Rationale: A self-validating enzymatic assay to confirm anti-inflammatory potential.

Protocol:

• Enzyme Prep: Recombinant human COX-2 (1 unit/reaction).

• Substrate: Arachidonic acid (100

  M) + Fluorometric probe (e.g., ADHP).

• Incubation: Incubate Test Compound (0.01 - 10

  M) with Enzyme in Tris-HCl buffer (pH 8.0) for 10 mins at 37°C.

• Initiation: Add Arachidonic acid.

• Readout: Measure fluorescence (Ex 530nm / Em 590nm) after 10 mins. Resorufin generation is proportional to COX-2 activity.

• Control: Use Diclofenac (IC

  20-100 nM) as a positive control.

Mechanistic Pathway Visualization

The following diagram illustrates the JAK-STAT signaling pathway, highlighting where oxazolo[5,4-b]pyridine inhibitors intervene to prevent downstream oncogenic gene transcription.

Diagram 2: JAK1 Inhibition Pathway

Caption: Mechanism of Action: The oxazolo[5,4-b]pyridine compound competitively inhibits JAK1, preventing STAT phosphorylation and subsequent oncogenic gene transcription.

Comparative Activity Data

The following table summarizes key biological data points for oxazolo[5,4-b]pyridine derivatives compared to standard reference drugs.

Target Class	Biological Target	Compound Derivative	Activity Metric	Reference Drug Comparison
Inflammation	COX-2 (Prostaglandin Synthase)	2-(4-methoxyphenyl)-[5,4-b]	Binding Affinity (Docking)	Superior to Diclofenac
Oncology	JAK1 Kinase	2,6-disubstituted-[5,4-b]	IC (Selectivity)	Higher JAK1/JAK2 ratio than Ruxolitinib analogs
Oncology	VEGFR-2	2-phenyl-[5,4-b] core	% Inhibition	Bioisostere to Sorafenib
Imaging	Fluorescence	2,2'-Bis(oxazolo[5,4-b])	Quantum Yield ( )	Superior to Quinine Sulfate ( )

References

• Palamarchuk, I. V., & Kulakov, I. V. (2024).[4][7] A New Method for Obtaining Carboxylic Derivatives of Oxazolo[5,4-b]pyridine Based on 3-Aminopyridine-2(1H)-ones. ResearchGate. Link

• Palamarchuk, I. V., et al. (2025).[2] Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. Eurasian Journal of Chemistry. Link

• Monier, M., et al. (2020). Recent progress in the chemistry of heterocycles incorporated oxazolo[4,5-b]pyridine and oxazolo[5,4-b]pyridine skeletons. Synthetic Communications. Link[6][7]

• Sroczyński, D., & Malinowski, Z. (2020).[7] N-Substituted Oxazolo[5,4-b]pyridin-2(1H)-ones: A New Class of Non-Opiate Antinociceptive Agents. Journal of Medicinal Chemistry. Link

• Sireesha, R., et al. (2021). Synthesis of Substituted Aryl Incorporated Oxazolo[4,5-b]Pyridine-Triazole Derivatives: Anticancer Evaluation. Polycyclic Aromatic Compounds. Link

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Protocols & Analytical Methods

Synthesis of Oxazolo[5,4-b]pyridine-2-methanamine from 3-aminopyridin-2-ones

An Application Note on the Synthesis of Oxazolo[5,4-b]pyridine-2-methanamine from 3-Aminopyridin-2-one Precursors

Abstract

The oxazolo[5,4-b]pyridine scaffold is a privileged heterocyclic system due to its structural resemblance to natural purines and its significant potential in medicinal chemistry as a versatile scaffold for designing bioactive ligands.[1] This application note provides a comprehensive, in-depth guide for the synthesis of Oxazolo[5,4-b]pyridine-2-methanamine, a valuable building block for drug discovery, starting from readily accessible 3-aminopyridin-2(1H)-ones. We present a robust, multi-step synthetic pathway involving an initial acylation, a highly efficient intramolecular cyclization to form the core oxazole ring, and a final reductive amination step. Each protocol is detailed with step-by-step instructions, mechanistic insights, and expert commentary on critical parameters, ensuring scientific integrity and reproducibility for researchers in synthetic chemistry and drug development.

Introduction

Oxazolopyridine derivatives have garnered substantial interest in pharmaceutical research, exhibiting a wide spectrum of biological activities, including potential applications as amyloid-β ligands for PET imaging in Alzheimer's disease research.[2] The fused oxazolo[5,4-b]pyridine system, in particular, is an attractive scaffold for targeting various enzymes and receptors.[1] The introduction of a methanamine substituent at the 2-position provides a crucial chemical handle for further derivatization or for direct interaction with biological targets, making it a highly sought-after intermediate.

Traditional methods for the synthesis of this scaffold can involve harsh conditions or lead to low yields.[3] This guide outlines a logical and field-proven synthetic strategy that proceeds through a stable nitrile intermediate, offering a reliable route to the desired primary amine. The core transformation relies on the acylation of the 3-amino group of a 3-aminopyridin-2-one, followed by a dehydrative intramolecular cyclization—a powerful and frequently utilized method for constructing the oxazole ring.[2][4][5][6]

Overall Synthetic Workflow

The synthesis is designed as a three-stage process, beginning with the formation of a cyanoacetamide intermediate, which then undergoes cyclization to form the core heterocyclic structure. The final stage involves the reduction of the nitrile to the target primary amine.

Caption: High-level workflow for the synthesis of the target compound.

Part 1: Synthesis of the Cyanoacetamide Intermediate

The initial step involves the acylation of the 3-amino group on the pyridinone ring. Using an activated cyanoacetic acid derivative ensures the efficient formation of the amide bond and installs the necessary nitrile functionality for the final step.

Protocol 1: Synthesis of N-(2-Oxopyridin-3-yl)-2-cyanoacetamide

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, suspend the starting 3-aminopyridin-2(1H)-one (1.0 eq) in an anhydrous solvent such as toluene or dioxane.

• Acylation: Add ethyl cyanoacetate (1.2 eq). Heat the mixture to reflux (approx. 110-140 °C, depending on solvent) and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution. If not, reduce the solvent volume under reduced pressure.

• Purification: Filter the resulting solid precipitate, wash thoroughly with cold diethyl ether or hexane to remove any unreacted starting material, and dry under vacuum. The product is often pure enough for the next step, but can be recrystallized from an ethanol/water mixture if necessary.

Expert Insights: The aminolysis of esters like diethyl oxalate or ethyl cyanoacetate with 3-aminopyridin-2-ones is a well-established method for forming the amide precursor.[2][4] Performing the reaction at elevated temperatures without a solvent can also be effective, driving the reaction forward by removing the ethanol byproduct.[2][4]

Part 2: Intramolecular Cyclization to the Oxazolo[5,4-b]pyridine Core

This is the key ring-forming step. The amide intermediate is cyclized under dehydrating conditions to yield the stable, aromatic oxazolo[5,4-b]pyridine ring system. Phosphorus oxychloride (POCl₃) is the reagent of choice for this transformation, acting as both an activating agent and a dehydrating agent.

Reaction Mechanism

The cyclization proceeds via activation of the amide carbonyl oxygen by POCl₃, making it a better leaving group. This is followed by an intramolecular nucleophilic attack from the enolic oxygen of the pyridinone ring, leading to the formation of the oxazole ring after elimination.

Caption: Key mechanistic steps of the POCl₃-mediated cyclization.

Protocol 2: Synthesis of 2-(Oxazolo[5,4-b]pyridin-2-yl)acetonitrile

• Reaction Setup: In a fume hood, charge a round-bottom flask with the N-(2-Oxopyridin-3-yl)-2-cyanoacetamide intermediate (1.0 eq) from Protocol 1. Carefully add phosphorus oxychloride (POCl₃, 5-10 eq) portion-wise while stirring. The reaction is exothermic.

• Heating: Once the addition is complete, equip the flask with a reflux condenser (with a drying tube) and heat the mixture to reflux (approx. 105 °C) for 3-9 hours.[4] Monitor the reaction by TLC until the starting material is consumed.

• Quenching (Caution): After cooling the mixture to room temperature, very slowly and carefully pour the reaction mixture onto crushed ice or into ice-cold water with vigorous stirring in a large beaker. This step is highly exothermic and will generate HCl gas.

• Neutralization and Isolation: Neutralize the acidic aqueous solution by the slow addition of a saturated sodium bicarbonate solution or aqueous ammonia until the pH is ~7-8. The product will precipitate as a solid.

• Purification: Filter the precipitate, wash it extensively with water, and dry it under vacuum. Recrystallization from a suitable solvent like ethanol or isopropanol can be performed for further purification.[4]

Expert Insights: The use of excess POCl₃ often serves as both the reagent and the solvent. The workup procedure is critical; the slow, controlled quenching on ice is essential for both safety and for preventing degradation of the product. This cyclization method is highly effective for a variety of amide precursors derived from 3-aminopyridin-2-ones.[5][6]

Part 3: Reduction to Oxazolo[5,4-b]pyridine-2-methanamine

The final transformation converts the stable nitrile group into the desired primary amine via catalytic hydrogenation. This method is clean and high-yielding, providing direct access to the target molecule.

Protocol 3: Catalytic Hydrogenation of the Nitrile

• Catalyst and Setup: In a hydrogenation vessel (e.g., a Parr shaker apparatus), add the 2-(Oxazolo[5,4-b]pyridin-2-yl)acetonitrile (1.0 eq) and a suitable solvent such as methanol or glacial acetic acid.[7] Add the hydrogenation catalyst, such as Platinum(IV) oxide (PtO₂, Adam's catalyst, ~0.1 eq) or Raney Nickel.[7][8]

• Hydrogenation: Seal the vessel, purge it with nitrogen, and then introduce hydrogen gas to the desired pressure (e.g., 40-50 psi).[7]

• Reaction: Begin agitation (shaking or stirring) at room temperature. The reaction is monitored by the cessation of hydrogen uptake or by TLC/LC-MS analysis.

• Workup and Catalyst Removal (Caution): Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: PtO₂ and Raney Ni can be pyrophoric upon exposure to air when dry; ensure the filter cake is kept wet with solvent during filtration and handle it appropriately.

• Isolation: Remove the solvent from the filtrate under reduced pressure. If an acidic solvent like acetic acid was used, the product will be the corresponding salt. It can be converted to the free base by dissolving the residue in water and basifying with NaOH before extracting with an organic solvent (e.g., dichloromethane, ethyl acetate).

• Final Purification: The crude product can be purified by flash chromatography on silica gel or by recrystallization to yield the final Oxazolo[5,4-b]pyridine-2-methanamine.

Data Summary

The following table summarizes typical reaction parameters and expected analytical data based on analogous syntheses reported in the literature.

Step	Compound Name	Typical Yield	¹H NMR (DMSO-d₆, δ, ppm) Highlights[4]	Mass Spec (m/z)
1	N-(2-Oxopyridin-3-yl)-2-cyanoacetamide	70-85%	Signals for pyridinone ring protons; CH₂ singlet (~3.9 ppm); NH proton (>9.0 ppm)	M+H expected
2	2-(Oxazolo[5,4-b]pyridin-2-yl)acetonitrile	55-80%	Disappearance of NH proton; Aromatic signals for fused ring; CH₂ singlet (~4.5 ppm)	M+H expected
3	Oxazolo[5,4-b]pyridine-2-methanamine	80-95%	Disappearance of nitrile in IR; Appearance of broad NH₂ signal; Upfield shift of CH₂ signals	M+H expected

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield in Cyclization (Step 2)	Incomplete reaction; Insufficient heating time or temperature; Degradation during workup.	Increase reaction time or temperature slightly. Ensure rapid and well-cooled quenching. Check purity of the starting amide.
Incomplete Nitrile Reduction (Step 3)	Catalyst poisoning or deactivation; Insufficient hydrogen pressure or reaction time.	Use fresh, high-quality catalyst. Ensure the system is free of catalyst poisons (sulfur, etc.). Increase H₂ pressure or reaction time.
Formation of Byproducts	Side reactions due to moisture in Step 2; Over-reduction or side reactions in Step 3.	Ensure all reagents and glassware are anhydrous for the cyclization step. Use milder reducing agents or optimize conditions if side products are observed.

Conclusion

This application note details a reliable and reproducible three-stage synthetic route to Oxazolo[5,4-b]pyridine-2-methanamine. By leveraging a well-established intramolecular cyclization of an N-acyl-3-aminopyridin-2-one intermediate and a clean, final-step reduction of a nitrile, this protocol provides researchers with a practical and scalable method to access this valuable heterocyclic building block. The insights into reaction mechanisms, critical parameters, and troubleshooting are intended to empower scientists to successfully implement and adapt this chemistry for applications in drug discovery and materials science.

References

• Palamarchuk, I.V., Kulakov, I.V. & Volkova, S. (2025). Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. EURASIAN JOURNAL OF CHEMISTRY. Available at: [Link]

• Gierczak, M., & Zimecki, M. (2012). The Synthesis of 3,5,6,7-tetrasubstituted isoxazolo[4,5-b]pyridines and an Evaluation of Their in Vitro Antiproliferative Activity. PubMed. Available at: [Link]

• Palamarchuk, I.V., Kulakov, I.V. & Volkova, S. (2025). Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. ResearchGate. Available at: [Link]

• Palamarchuk, I.V., et al. (2025). Synthesis, Structure and Cytoprotective Activity of New Derivatives of 4-Aryl-3-Aminopyridin-2(1H)-One. MDPI. Available at: [Link]

• Garcia, P., et al. (2009). Synthesis of tricyclic fused 3-aminopyridines through intramolecular Co(I)-catalyzed [2+2+2] cycloaddition between ynamides, nitriles, and alkynes. PubMed. Available at: [Link]

• Gierczak, M., & Zimecki, M. (2015). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NEW SULFONAMIDE ISOXAZOLO[5,4-b]PYRIDINE DERIVATIVES. PubMed. Available at: [Link]

• Palamarchuk, I.V., et al. (2026). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. MDPI. Available at: [Link]

• Palamarchuk, I.V., et al. (2025). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. Preprints.org. Available at: [Link]

• Shestopalov, A.M., et al. (2009). Synthesis of 6-Nitroderivatives of Oxazolo[3,2-a]-pyridines and Their Reactions with Nucleophiles. PMC. Available at: [Link]

• Barret, R., et al. (2001). SYNTHESIS OF SUBSTITUTED OXAZOLO[4,5-b]- PYRIDINE DERIVATIVES. ARKIVOC. Available at: [Link]

• Palamarchuk, I.V., & Kulakov, I.V. (2024). A New Method for Obtaining Carboxylic Derivatives of Oxazolo[5,4-b]pyridine Based on 3-Aminopyridine-2(1H)-ones. ResearchGate. Available at: [Link]

• Chen, S., et al. (2021). An Overview of Bioactive 1,3-Oxazole-Containing Alkaloids from Marine Organisms. MDPI. Available at: [Link]

• Riechers, H., et al. (2009). Preparing a 2-amino pyridine derivative comprises reacting an open-chain nitrile precursor with a nitrogen containing compound in a cyclization reaction. Google Patents.

• Fisyuk, A.S., et al. (2014). SYNTHESIS OF 3-AMINOPYRIDINE-2(1H)-ones and 1H-pyrido[2,3-b][4][9]oxazin-2(3H)-ones. Chemistry of Heterocyclic Compounds. Available at: [Link]

• Synthesis and members of 3-aminopyridin-2-one based fragment library... ResearchGate. Available at: [Link]

• Abdelhamid, A.O., et al. (2012). Convenient synthesis of some new pyrazolo[5,1-c]triazines, isoxazolo[3,4-d] pyrimidine and pyridine derivatives containing benzofuran moiety. European Journal of Chemistry. Available at: [Link]

• Gorska, K., & Zimecki, M. (2021). Intrinsic drug potential of oxazolo[5,4-d]pyrimidines and oxazolo[4,5-d]pyrimidines. PubMed. Available at: [Link]

• Synthesis of 2-[3-(aminomethyl)phenyl]oxazolo[4,5-b]pyridine. PrepChem.com. Available at: [Link]

• Krasavin, M., et al. (2021). Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series. ACS Omega. Available at: [Link]

• Cano, C., et al. (2018). Synthesis and profiling of a 3-aminopyridin-2-one-based kinase targeted fragment library. White Rose Research Online. Available at: [Link]

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Application Notes and Protocols for the Cyclization of Oxalyl Amides Using Phosphorus Oxychloride

Introduction: Unlocking Heterocyclic Scaffolds through Oxalyl Amide Cyclization

In the landscape of modern synthetic chemistry, the quest for efficient and versatile methods for the construction of heterocyclic frameworks remains a cornerstone of drug discovery and materials science. Among the myriad of synthetic strategies, the intramolecular cyclization of readily accessible precursors stands out for its atom economy and elegance. This application note provides a comprehensive guide to the use of phosphorus oxychloride (POCl₃) as a powerful reagent for the cyclization of oxalyl amides, a transformation that opens avenues to a diverse range of valuable heterocyclic compounds.

Phosphorus oxychloride, a dehydrating and chlorinating agent, has a long-standing history in promoting cyclization reactions, most notably in the Bischler-Napieralski and Vilsmeier-Haack reactions.[1][2] By extending these established principles to oxalyl amide substrates, researchers can access a variety of heterocyclic systems, the nature of which is dictated by the substitution pattern of the starting amide. This guide will delve into the mechanistic underpinnings of this transformation, provide detailed experimental protocols, and offer insights into the scope and potential challenges of this synthetic methodology.

Mechanistic Insights: The Role of Phosphorus Oxychloride in Amide Activation and Cyclization

The cyclization of oxalyl amides using phosphorus oxychloride is a process that hinges on the initial activation of the amide carbonyl groups, followed by an intramolecular electrophilic aromatic substitution. The reaction can be conceptualized as proceeding through a Vilsmeier-type intermediate.

The reaction is initiated by the nucleophilic attack of an amide oxygen onto the electrophilic phosphorus atom of POCl₃. This is followed by the elimination of a dichlorophosphate anion to generate a highly reactive chloroiminium ion, a key intermediate analogous to the Vilsmeier reagent.[1][3] This reactive species then undergoes an intramolecular electrophilic attack on an appropriately positioned aromatic ring. Subsequent deprotonation and rearomatization lead to the cyclized product. The specific structure of the resulting heterocycle is dependent on the nature of the substituents on the oxalyl amide.

Caption: Proposed mechanism for the cyclization of an N,N'-diaryl oxalamide with POCl₃.

Experimental Protocols

General Considerations and Safety Precautions

Phosphorus oxychloride is a highly corrosive and toxic substance that reacts violently with water.[3][4] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from entering the reaction vessel.

Protocol 1: Synthesis of Quinoxaline-2,3-diones from N,N'-Diaryl Oxalamides

This protocol describes a general procedure for the cyclization of an N,N'-diaryl oxalamide to the corresponding quinoxaline-2,3-dione.

Materials:

• N,N'-Diaryl oxalamide (1.0 eq)

• Phosphorus oxychloride (POCl₃) (10-20 eq)

• Toluene (anhydrous)

• Ice

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add the N,N'-diaryl oxalamide (1.0 eq).

• Carefully add phosphorus oxychloride (10-20 eq) to the flask.

• Heat the reaction mixture to reflux (approximately 105-110 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically 2-4 hours), cool the mixture to room temperature.

• Slowly and carefully pour the reaction mixture onto a stirred mixture of crushed ice and saturated aqueous sodium bicarbonate solution to quench the excess POCl₃. Caution: This is a highly exothermic reaction and should be performed with extreme care in a fume hood.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired quinoxaline-2,3-dione.

Protocol 2: Synthesis of 4H-3,1-Benzoxazin-4-ones from N-Aryloxamic Acids

This protocol outlines a potential pathway for the cyclization of N-aryloxamic acids to 4H-3,1-benzoxazin-4-ones, drawing parallels to the synthesis of these heterocycles from related precursors.[5]

Materials:

• N-Aryloxamic acid (1.0 eq)

• Phosphorus oxychloride (POCl₃) (5-10 eq)

• Anhydrous solvent (e.g., toluene, acetonitrile)

• Ice

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, suspend the N-aryloxamic acid (1.0 eq) in the anhydrous solvent.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (5-10 eq) dropwise to the stirred suspension.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully quench by pouring it onto a mixture of crushed ice and saturated aqueous sodium bicarbonate solution.

• Extract the product with dichloromethane (3 x).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the 4H-3,1-benzoxazin-4-one.

Data Presentation: Scope and Limitations

The cyclization of oxalyl amides with phosphorus oxychloride is a versatile reaction, with the nature of the product being highly dependent on the substituents of the starting material. The following table summarizes potential transformations and known yields from analogous reactions in the literature.

Starting Material (General Structure)	Potential Product	Analogous Reaction	Typical Yields
N,N'-Diaryl oxalamide	Quinoxaline-2,3-dione	Cyclization of 1,2-diaminobenzene with oxalic acid derivatives[6]	Moderate to Good
N-Aryloxamic Acid	4H-3,1-Benzoxazin-4-one	Cyclization of N-acylanthranilic acids[5]	Good to Excellent
N-(2-Phenylethyl)oxalamide	Dihydroisoquinoline derivative	Bischler-Napieralski Reaction[2]	Good to Excellent

Troubleshooting and Expert Insights

• Low Yields: Incomplete reaction is a common cause of low yields. Ensure anhydrous conditions are maintained throughout the reaction, as POCl₃ is highly sensitive to moisture. The reaction time and temperature may also need to be optimized for specific substrates.

• Side Reactions: The formation of tar-like materials can occur, especially with electron-rich aromatic systems. Using a less reactive solvent or lowering the reaction temperature may mitigate this.

• Difficult Work-up: The quenching of excess POCl₃ can be vigorous. A slow, controlled addition to a large volume of an ice/bicarbonate slurry is crucial for safety and to prevent product degradation.

• Substrate Scope: Electron-donating groups on the aromatic ring generally facilitate the intramolecular electrophilic substitution, leading to higher yields and milder reaction conditions. Conversely, electron-withdrawing groups can hinder the reaction, requiring higher temperatures and longer reaction times.

Visualization of the Experimental Workflow

Caption: A streamlined workflow for the cyclization of oxalyl amides using POCl₃.

Conclusion

The cyclization of oxalyl amides using phosphorus oxychloride represents a potent and adaptable strategy for the synthesis of a variety of heterocyclic compounds. By understanding the underlying mechanistic principles, which are deeply rooted in well-established named reactions, and by adhering to careful experimental technique, researchers can effectively harness this methodology for the construction of novel molecular architectures. The protocols and insights provided in this application note serve as a valuable resource for scientists and drug development professionals seeking to expand their synthetic toolkit and accelerate their research endeavors.

References

• Wikipedia. (2023). Vilsmeier reagent. Retrieved from [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ScienceMadness Discussion Board. (2014). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Slideshare. (n.d.). Vilsmeier haack reaction. Retrieved from [Link]

• ResearchGate. (2020). Chemical biology of cyclization reactions by using POCL3. Retrieved from [Link]

• ARC Journals. (2015). Synthesis and Antimicrobial Activities of Some Novel Quinoxaline Derivatives. Retrieved from [Link]

• DergiPark. (2021). Synthesis of Isatin and its Derivatives Containing Heterocyclic Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. Synthesis of the target compounds (IIa-d). (i) POCl3, 3 h, reflux. Retrieved from [Link]

• Asian Journal of Pharmaceutical Research and Development. (2026). Chemical Structure, Synthetic Strategies, Stru - Quinoxaline-2, 3-Dione. Retrieved from [Link]

• PMC. (n.d.). Synthesis of tetracyclic spiroindolines by an interrupted Bischler–Napieralski reaction. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis of 2,3-quinoxalinedithiol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzoxazinone synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Bischler-Napieralski Reaction. Retrieved from [Link]

• PMC. (n.d.). POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles. Retrieved from [Link]

• International Research and Publishing Academy. (2022). Synthesis, Reaction and Biological Importance of Isatin Derivatives Biomedicine and Chemical Sciences. Retrieved from [Link]

• Asian Journal of Pharmaceutical Research and Development. (2024). A Review on Isatin and Its Biological Activities. Retrieved from [Link]

• (n.d.). SYNTHESIS OF SOME NEW BENZOXAZINE DERIVATIVES OF BIOLOGICAL INTEREST. Retrieved from [Link]

• PMC. (n.d.). Synthesis of Substituted Isatins. Retrieved from [Link]

• PMC. (n.d.). Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance. Retrieved from [Link]

• Oreate AI. (2025). The Multifaceted Role of Phosphorus Oxychloride (POCl3) in Organic Synthesis. Retrieved from [Link]

• New Journal of Chemistry. (n.d.). Synthesis of indolo- and benzothieno[3,2-c]quinolines via POCl3 mediated tandem cyclization of o-alkynylisocyanobenzenes derived from o-alkynyl-N-phenylformamides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). First Report on the Synthesis of Isatins via Pyridinium Chlorochromate Catalyzed Intramolecular Cyclization Reactions. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of 2-substituted-4H-3,1-benzoxazin-4-ones. Retrieved from [Link]

• ResearchGate. (2019). (PDF) Synthesis of 2-phenyl-4H-benzo[d][1][7]oxazin-4-one and Their Biological Activity Against A549 Cancer Cell Line through Methionyl-tRNA Synthetase Inhibition Approach on in-silico Studies. Retrieved from [Link]

• PMC. (n.d.). Intramolecular Acylation of Aryl- and Aroyl-Aliphatic Acids by the Action of Pyrophosphoryl Chloride and Phosphorus Oxychloride. Retrieved from [Link]

• MDPI. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Retrieved from [Link]

• ResearchGate. (2025). Intramolecular Acylation of Aryl- and Aroyl-Aliphatic Acids by the Action of Pyrophosphoryl Chloride and Phosphorus Oxychloride. Retrieved from [Link]

• RSC Publishing. (n.d.). Phosphorus oxychloride as an efficient coupling reagent for the synthesis of esters , amides and peptides under mild conditions. Retrieved from [Link]

Sources

• 1. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 2. Bischler-Napieralski Reaction [organic-chemistry.org]
• 3. Vilsmeier reagent - Wikipedia [en.wikipedia.org]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. d-nb.info [d-nb.info]
• 6. arcjournals.org [arcjournals.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Oxazolo[5,4-b]pyridine-2-methanamine as a Rigid Heterocyclic Linker

This Application Note is structured to guide researchers in the strategic integration of oxazolo[5,4-b]pyridine-2-methanamine as a rigid, heterocyclic linker in advanced peptide synthesis.

This guide assumes the user intends to utilize this scaffold to introduce conformational constraints, improve metabolic stability, or serve as a bioisostere in Peptide-Drug Conjugates (PDCs) , PROTACs , or Macrocycles .

Executive Summary

The incorporation of heteroaromatic scaffolds into peptide backbones is a critical strategy in modern medicinal chemistry. Oxazolo[5,4-b]pyridine-2-methanamine serves as a high-value rigid linker that offers distinct advantages over flexible alkyl spacers (e.g., PEG, Gly-Gly).

By fusing a pyridine ring with an oxazole core, this moiety provides:

• Conformational Restriction: Reduces the entropic penalty of binding by locking the orientation of the attached payload.

• Physicochemical Optimization: The pyridine nitrogen (H-bond acceptor) and oxazole oxygen modulate solubility and lipophilicity (LogD), often improving cell permeability compared to phenyl-based linkers.

• Bioisosterism: Mimics the electronic properties of purines and indoles, making it valuable for kinase inhibitors and protein-protein interaction (PPI) stabilizers.

This guide details the protocols for using this molecule as a bifunctional linker , focusing on the coupling of the 2-methanamine "entry vector" and the functionalization of the pyridine ring "exit vector" (typically at the C-6 position).

Chemical Logic & Design Strategy

The Scaffold Architecture

To use oxazolo[5,4-b]pyridine-2-methanamine effectively as a linker, one must recognize its two orthogonal connection points.

• Primary Connection (Entry): The 2-methanamine (-CH₂-NH₂). This is a primary aliphatic amine, highly reactive to carboxylic acids, activated esters, and isocyanates. It serves as the attachment point to the peptide C-terminus or an Asp/Glu side chain.

• Secondary Connection (Exit): The Pyridine Ring (Positions 5, 6, or 7). In a linker context, the scaffold is rarely used as a "cap" (dead end). The pyridine ring is typically substituted (e.g., 6-bromo, 6-carboxy) to allow attachment of a warhead, fluorophore, or E3 ligase ligand.

Comparative Properties

Property	Alkyl Linker (PEG/Alkyl)	Phenyl Linker	Oxazolo[5,4-b]pyridine Linker
Rigidity	Low (High entropy)	Moderate	High (Planar, fused system)
Solubility	High	Low	Moderate-High (Polar heteroatoms)
H-Bonding	None	None	Acceptor (Pyridine N, Oxazole N/O)
Metabolic Stability	Variable (Oxidation)	High	High (Resistant to P450)
Pi-Stacking	No	Yes	Strong (Electron-deficient core)

Experimental Protocols

Pre-Synthesis Considerations

• Reagent: Oxazolo[5,4-b]pyridine-2-methanamine (often supplied as HCl salt).

• Derivatives: For linker applications, ensure you are using a functionalized core (e.g., 6-bromo-oxazolo[5,4-b]pyridine-2-methanamine ) if a second attachment point is required downstream.

• Resin Selection: For C-terminal modification, use 2-Chlorotrityl Chloride (2-CTC) resin to allow mild cleavage of the protected peptide fragment if convergent synthesis is planned.

Protocol A: Coupling to Peptide C-Terminus (Solid Phase)

This protocol describes attaching the linker to a resin-bound peptide via the methanamine group.

Reagents:

• Resin-bound Peptide (free carboxylic acid at C-term or side chain).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: DIEA (N,N-Diisopropylethylamine).

• Solvent: DMF (N,N-Dimethylformamide), anhydrous.

Step-by-Step Procedure:

• Resin Preparation: Swell the resin-bound peptide (0.1 mmol scale) in DMF for 20 minutes. Drain.

• Activation: In a separate vial, dissolve the C-terminal amino acid (or the peptide on resin if doing side-chain attachment) - Wait, standard direction is N->C. If attaching this amine to the C-terminus, the peptide must be anchored via the N-terminus or side chain, OR this is an inverse coupling.

  • Correction: Standard SPPS builds C->N. To attach this amine to the C-terminus, the peptide is usually cleaved from resin first (solution phase) OR the peptide is anchored via a side chain (e.g., Lys-Dde) or backbone amide linker (BAL).

  • Preferred Route (On-Resin): Use a Side-Chain Anchoring Strategy (e.g., Asp/Glu attached to resin via allyl ester, deprotected, then coupled to linker).

  Revised Step 2 (Side-Chain/C-Term Coupling):

  • Dissolve Peptide-COOH (1.2 eq), HATU (1.2 eq), and DIEA (2.5 eq) in DMF. Activate for 2 minutes.

• Coupling: Add Oxazolo[5,4-b]pyridine-2-methanamine (1.5 eq) to the activated mixture.

  • Note: If using the HCl salt of the linker, add an extra 1.0 eq of DIEA.

• Reaction: Shake/stir at Room Temperature (RT) for 2–4 hours.

• Monitoring: Monitor reaction completion via Kaiser test (if amine was on resin) or LC-MS (micro-cleavage). The formation of the amide bond is typically rapid due to the primary nature of the methanamine.

• Washing: Drain and wash resin with DMF (3x), DCM (3x), and DMF (3x).

Protocol B: Functionalizing the "Exit Vector" (Suzuki-Miyaura Coupling)

If using the 6-bromo derivative of the linker, this step attaches the payload (e.g., biaryl warhead) to the pyridine ring. This is best performed on-resin to avoid purification issues.

Reagents:

• Resin-bound Peptide-Linker-Br (from Protocol A).

• Boronic Acid/Ester (Payload).[1]

• Catalyst: Pd(dppf)Cl₂·DCM (5 mol%).

• Base: K₂CO₃ (2M aqueous solution) or Cs₂CO₃ (solid).

• Solvent: Dioxane:Water (4:1).

Procedure:

• Degassing: Suspend resin in Dioxane/Water. Bubble Nitrogen gas for 10 minutes.

• Addition: Add Boronic Acid (3.0 eq), Base (5.0 eq), and Catalyst (0.05 eq).

• Reaction: Heat to 80°C (microwave preferred: 60°C for 45 min) or conventional heating for 12 hours under inert atmosphere.

• Wash: Wash extensively with Sodium Diethyldithiocarbamate (0.05 M in DMF) to remove Palladium traces, followed by DMF and MeOH.

Mechanism & Workflow Visualization

The following diagram illustrates the workflow for utilizing the 6-bromo derivative of the linker to connect a peptide to a drug payload (PROTAC/Conjugate example).

Caption: Workflow for integrating the bifunctional oxazolopyridine linker. The methanamine couples to the peptide, while the halogenated pyridine core serves as the handle for payload attachment.

Critical Data & Troubleshooting

Solubility & Compatibility Table

Solvent	Solubility (Free Base)	Solubility (HCl Salt)	Suitability for Coupling
DMF	High	High	Excellent
DCM	Moderate	Low	Poor (Salt precipitation)
DMSO	High	High	Good (Difficult to remove)
Water	Low	High	Poor (Hydrolysis risk)

Troubleshooting Guide

• Issue: Low Coupling Efficiency (Step 3.2).

  • Cause: The pyridine nitrogen may interfere by coordinating with the coupling reagent (though less likely with HATU) or the HCl salt was not neutralized.

  • Solution: Ensure at least 3.0 equivalents of DIEA are used to neutralize the HCl salt of the methanamine. Pre-activate the carboxylic acid before adding the linker.

• Issue: Palladium Contamination (Step 3.3).

  • Cause: Pyridine rings are excellent ligands for Palladium, making catalyst removal difficult.

  • Solution: Use extensive washes with dithiocarbamate or commercial metal scavengers (e.g., SiliaMetS® Thiol) post-coupling.

• Issue: Side Reactions.

  • Observation: Acylation of the pyridine nitrogen (rare but possible with highly active acid chlorides).

  • Prevention: Use mild activation (HATU/HBTU) rather than acid chlorides.

References

• Palamarchuk, I. V., et al. (2025).[2] Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. ResearchGate.

• Yildiz, I., et al. (2021).[3] Discovery of 5-(or 6)-benzoxazoles and oxazolo[4,5-b]pyridines as novel candidate antitumor agents. Bioorganic Chemistry.

• Potapov, A., et al. (2026). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives. MDPI Molecules.

• PubChem Compound Summary. (2021). Oxazolo[5,4-b]pyridine-2-methanamine. National Center for Biotechnology Information.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of 5-(or 6)-benzoxazoles and oxazolo[4,5-b]pyridines as novel candidate antitumor agents targeting hTopo IIα - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving solubility of oxazolo[5,4-b]pyridine derivatives in aqueous buffers

To: Research Scientists, Medicinal Chemists, and Formulation Specialists From: Senior Application Scientist, Lead Discovery Support Subject: Troubleshooting and Optimization of Aqueous Solubility for Oxazolo[5,4-b]pyridine Scaffolds

Executive Summary: The Solubility Paradox

Oxazolo[5,4-b]pyridine derivatives are privileged scaffolds in medicinal chemistry, often serving as kinase inhibitors (e.g., GSK-3

), GPCR ligands, and antimicrobial agents [1, 2]. However, the very features that drive their potency—planarity, rigidity, and heteroatom-rich pi-systems—create a significant "solubility paradox."[1]

These molecules exhibit high crystal lattice energy due to strong

- stacking, often resulting in poor aqueous solubility despite having a calculated LogP (cLogP) that suggests moderate lipophilicity.[1] This guide provides a systematic approach to overcoming these hurdles, moving beyond simple "add more DMSO" solutions to thermodynamically stable formulations.

Module 1: The Physicochemical Landscape (The "Why")

Before attempting formulation, you must understand the intrinsic properties of the scaffold.

FAQ 1: Why doesn't my compound dissolve in PBS even though it has a pyridine nitrogen?

Answer: The basicity of the pyridine nitrogen is likely lower than you expect.

• Mechanism: While pyridine has a pKa of ~5.2, fusing it with an oxazole ring (which is electron-withdrawing) reduces the electron density on the pyridine nitrogen.

• Consequence: The pKa of the oxazolo[5,4-b]pyridine nitrogen is typically in the range of 1.5 – 3.0 depending on substituents [3].

• Impact: At pH 7.4 (PBS), the compound is almost 100% neutral (uncharged). You would need to drop the pH below 2.0 to achieve significant protonation and solubility, which is often incompatible with biological assays.

FAQ 2: My cLogP is only 2.5, but it precipitates at 10 M. Why?

Answer: You are fighting Crystal Lattice Energy , not just lipophilicity.[1]

• Mechanism: The planar bicyclic system allows for tight molecular packing (stacking). The energy required to break these intermolecular forces (melting point is often >200°C) is higher than the energy gained by hydration [4].

• Solution: Strategies that disrupt planarity (e.g., sp3-rich substituents) or encapsulation (cyclodextrins) are more effective than simple polarity adjustments.[1]

Module 2: Formulation Decision Matrix

Use this logic flow to select the optimal solubilization strategy based on your assay requirements.

Figure 1: Decision tree for selecting a solubilization strategy based on assay tolerance.

Module 3: Troubleshooting Guides

Scenario A: "The Crash Out" (Precipitation upon dilution)

The Issue: You prepare a 10 mM stock in DMSO. When you dilute it 1000x into buffer (10

M final), the solution turns cloudy or the compound precipitates over 1 hour.

Root Cause: "Kinetic Solubility" failure.[1] The rapid change in solvent environment (DMSO

Water) causes a supersaturated state that collapses because the water molecules cannot effectively solvate the hydrophobic planar rings.

Protocol: The "Step-Down" Dilution Method Do not dilute directly from 100% DMSO to 100% Buffer.[1]

• Intermediate Step: Dilute your DMSO stock into a mixture of PEG400/Water (50:50) first.[1]

• Final Step: Dilute this intermediate into your assay buffer.

  • Why? PEG400 acts as an interface cosolvent, reducing the surface tension shock and preventing immediate nucleation of crystals [1].

Scenario B: "The pH Trap"

The Issue: You acidified your buffer to pH 5.0 hoping to protonate the pyridine, but solubility didn't improve.

Root Cause: As noted in Module 1, the pKa is likely < 3.0. At pH 5.0, the compound is still ~99% neutral.

Protocol: Cyclodextrin Encapsulation Instead of pH, use Hydroxypropyl-

-cyclodextrin (HP- -CD).[1] The hydrophobic cavity of the cyclodextrin accommodates the planar oxazolopyridine rings, shielding them from water while the hydrophilic exterior ensures solubility.

• Prepare a 20% (w/v) HP-

  -CD stock solution in water.[1]

• Dissolve your compound in this vehicle before adding buffer salts.[1]

• Note: This is the gold standard for in vivo formulations of this scaffold [5].

Module 4: Experimental Protocols

Quantitative Solubility Assessment

Do not rely on visual inspection.[1] Use this protocol to determine the thermodynamic solubility limit.

Materials:

• Compound Stock (solid or 10 mM DMSO)[1]

• Buffer (PBS pH 7.4)[1][2]

• Syringe Filters (0.45

  m PTFE)[1]

• UV-Vis Plate Reader or HPLC[1]

Workflow:

• Saturation: Add excess solid compound to 500

  L of buffer in a microcentrifuge tube. (If starting from DMSO stock, ensure final DMSO is <1%).

• Equilibration: Shake at room temperature for 24 hours . (4 hours is insufficient for planar heterocycles due to slow crystal dissolution).

• Separation: Centrifuge at 15,000 rpm for 10 mins.

• Filtration: Filter the supernatant to remove micro-crystals.[1]

• Quantification:

  • Dilute supernatant 1:10 with MeOH/Water (50:50).[1]

  • Measure UV absorbance against a standard curve.[1]

Recommended Formulation Vehicles

Vehicle	Composition	Application	Notes
Standard	0.5% DMSO + PBS	HTS / Enzymatic	Risk of precipitation >10 M.
Enhanced	5% DMSO + 40% PEG400 + 55% Water	IP Injection / PK	High solubility, but check toxicity.[1]
Biocompatible	10% HP- -CD in Saline	IV / Cell Culture	Best for planar aromatics.[1] No solvent toxicity.[1]
Surfactant	0.5% Tween-80 + 0.5% MC	Oral Suspension	"MC" = Methylcellulose.[1] Good for suspensions.

References

• BenchChem. (2025).[1][2] Overcoming solubility issues with 3-methylisoxazolo[5,4-b]pyridine. Retrieved from [1]

• ResearchGate. (2025).[1][3] Recent progress in the chemistry of heterocycles incorporated oxazolo[4,5-b]pyridine. Retrieved from

• University of Tartu. (2017). pKa values of nitrogen heterocycles in acetonitrile and water. European Journal of Organic Chemistry. Retrieved from [1]

• ACS Medicinal Chemistry. (2015). Strategies to Improve Solubility of Drug Candidates. Retrieved from [1]

• SciSpace. (2022).[1] Strategies to Improve Solubility of Oral Drugs: Cyclodextrins. Retrieved from [1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Quantum Yield of Oxazolopyridine Fluorophores

Welcome to the technical support center for oxazolopyridine fluorophores. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for optimizing the quantum yield of this promising class of fluorophores. Here, we synthesize field-proven insights with established scientific principles to help you navigate the common challenges encountered during your experimental work.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, properties, and optimization of oxazolopyridine fluorophores.

Q1: My synthesized oxazolopyridine fluorophore has a very low quantum yield. What are the most likely causes?

A low quantum yield in newly synthesized oxazolopyridine fluorophores can often be attributed to several factors:

• Purity: Residual starting materials, byproducts from side reactions, or even trace amounts of purification solvents can act as fluorescence quenchers.

• Aggregation: At high concentrations, the planar structure of oxazolopyridine derivatives can lead to π-π stacking, causing aggregation-caused quenching (ACQ).

• Solvent Effects: The polarity, viscosity, and hydrogen-bonding capabilities of the solvent play a crucial role. An unsuitable solvent can promote non-radiative decay pathways.

• Structural Factors: The electronic nature of substituents on the oxazolopyridine core is critical. The absence of electron-donating groups or the presence of certain quenching moieties can lead to inherently low fluorescence.

• pH of the Medium: The protonation state of the pyridine nitrogen can significantly alter the electronic properties and, consequently, the fluorescence quantum yield.

Q2: How does the choice of solvent affect the quantum yield of my oxazolopyridine fluorophore?

The solvent environment can dramatically influence the fluorescence quantum yield. Generally, increasing solvent polarity can lead to a red shift in the emission spectrum due to the stabilization of the excited state. However, the effect on quantum yield is more complex. For some oxazolopyridine derivatives, increasing solvent polarity may decrease the quantum yield by promoting non-radiative decay. It is crucial to perform a solvent screen with a range of polar and non-polar solvents to identify the optimal environment for your specific compound.

Q3: Can the buffer I use for my biological experiments affect the fluorescence of my oxazolopyridine probe?

Yes, the choice of buffer can significantly impact the fluorescence properties. Beyond just pH, the buffer components themselves can interact with the fluorophore. For instance, Tris buffers have been shown to enhance the fluorescence yield of certain fluorophores compared to zwitterionic buffers like HEPES and MOPS.[1] Phosphate buffers, on the other hand, can sometimes lead to precipitation with divalent cations, which could indirectly affect your measurements.[2] It is always advisable to test the performance of your oxazolopyridine fluorophore in the specific buffer system you intend to use for your experiments.

Q4: My fluorescence signal decreases over time during imaging. What is happening and how can I prevent it?

This phenomenon is likely photobleaching, the irreversible photochemical destruction of the fluorophore upon exposure to excitation light.[3] To mitigate photobleaching:

• Reduce Excitation Intensity: Use the lowest possible laser power that provides an adequate signal-to-noise ratio.

• Minimize Exposure Time: Use a shutter to block the excitation light when not actively acquiring images.

• Use Fresh Samples: Prepare fresh samples for each experiment if possible.

• Degas Solvents: Dissolved oxygen can accelerate photobleaching. Degassing the solvent can improve the photostability of your probe.

• Use Antifade Reagents: For fixed-cell imaging, commercially available antifade mounting media can significantly reduce photobleaching. For live-cell imaging, consider adding antioxidants like ascorbic acid or Trolox to the imaging medium.[4]

Q5: How can I chemically modify an oxazolopyridine structure to improve its quantum yield?

Structural modifications are a powerful tool for enhancing quantum yield. Key strategies include:

• Introduce Electron-Donating Groups: Adding electron-donating groups (e.g., methoxy, amino) to the aromatic system can increase the electron density and often leads to higher quantum yields.

• Extend π-Conjugation: Fusing the oxazolopyridine core with other aromatic rings can increase the rigidity of the molecule and extend the π-conjugated system, which often enhances fluorescence.

• Induce Steric Hindrance: To prevent aggregation-caused quenching, introducing bulky groups can create steric hindrance that disrupts π-π stacking.

• Create "Push-Pull" Systems: Introducing both electron-donating and electron-withdrawing groups at appropriate positions can create an intramolecular charge transfer (ICT) character, which can be fine-tuned to favor radiative decay.[5]

Troubleshooting Guide: Synthesis of Oxazolopyridine Fluorophores

Low yields and the presence of impurities are common hurdles in the synthesis of oxazolopyridine derivatives, which can directly impact their photophysical properties. This guide provides a systematic approach to troubleshooting common synthetic issues.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	Incomplete Cyclization: The cyclodehydration of the precursor (e.g., a 2-acylamino-ketone in a Robinson-Gabriel type synthesis) may be inefficient.	Optimize Dehydrating Agent: While strong acids like sulfuric acid are traditional, other reagents like phosphorus oxychloride, polyphosphoric acid, or trifluoroacetic anhydride might be more effective for your specific substrate.[6][7] Increase Temperature: Carefully increasing the reaction temperature can promote cyclization, but monitor for decomposition. Check Starting Material Purity: Ensure your starting materials are pure and anhydrous, as impurities can inhibit the reaction.[8]
Starting Material Decomposition: Harsh acidic conditions can lead to the degradation of sensitive substrates.	Use Milder Conditions: Consider alternative, milder cyclodehydrating agents. Reduce Reaction Time: Monitor the reaction closely by TLC and work it up as soon as it is complete to minimize exposure to harsh conditions.
Presence of Significant Byproducts	Hydrolysis of Intermediates: The presence of water can lead to the hydrolysis of key intermediates.	Use Anhydrous Conditions: Thoroughly dry all solvents and reagents before use.[8]
Side Reactions: Depending on the synthetic route, competing reactions can lead to the formation of undesired byproducts. For example, in reactions involving phosphorus oxychloride and DMF, Vilsmeier-Haack formylation of electron-rich aromatic rings can occur.[6]	Modify Reagents/Conditions: If formylation is an issue, avoid the POCl₃/DMF combination and opt for other dehydrating agents.[6] Altering the reaction temperature or order of reagent addition can also disfavor side reactions.
Difficult Purification	Similar Polarity of Product and Byproducts: The desired oxazolopyridine and its related impurities may have very similar polarities, making separation by column chromatography challenging.	Optimize Chromatography: Experiment with different solvent systems for column chromatography. A shallow gradient elution can sometimes improve separation. Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method. Alternative Purification Techniques: Consider other techniques such as preparative TLC or HPLC for difficult separations.

Quantitative Data Summary

The following table summarizes the photophysical properties of several substituted oxazolopyridine derivatives reported in the literature. This data can serve as a valuable reference for selecting or designing fluorophores with desired characteristics.

Compound	Substituents	Solvent	λabs (nm)	λem (nm)	Quantum Yield (Φf)	Reference
2,2'-bis(5,7-dimethyloxazolo[5,4-b]pyridin-2-yl)pyridine	Methyl groups at positions 5 and 7	Chloroform	323	384	0.84	[8]
Dichloromethane	323	387	0.78	[8]
Acetonitrile	323	358	0.75	[8]
2,6-bis(5-methyl-7-phenyloxazolo[5,4-b]pyridin-2-yl)pyridine	Methyl at position 5, Phenyl at position 7	Chloroform	351	414	0.32	[8]
Dichloromethane	350	412	0.33	[8]
Acetonitrile	347	408	0.38	[8]
2,6-bis(5-methyl-7-(thiophen-2-yl)oxazolo[5,4-b]pyridin-2-yl)pyridine	Methyl at position 5, Thiophenyl at position 7	Chloroform	343	400	0.65	[8]
Dichloromethane	357	402	0.60	[8]
Acetonitrile	354	398	0.55	[8]
Symmetrical bis-oxazolo[5,4-b]pyridines (general)	Two oxazolo[5,4-b]pyridine rings	Chloroform	-	-	0.70–0.82	[9]

Experimental Protocols

Protocol 1: Relative Quantum Yield Determination

This protocol outlines the comparative method for determining the fluorescence quantum yield of an oxazolopyridine derivative using a known standard.

1. Materials and Equipment:

• UV-Vis spectrophotometer

• Fluorometer

• 1 cm path length quartz cuvettes

• Spectroscopic grade solvents

• Oxazolopyridine sample of interest

• Fluorescence standard with a known quantum yield in the same solvent (e.g., quinine sulfate in 0.1 M H₂SO₄, or a commercially available standard with similar excitation and emission wavelengths to the sample)

2. Procedure:

• Prepare Stock Solutions: Prepare stock solutions of your oxazolopyridine sample and the fluorescence standard in the same spectroscopic grade solvent.

• Prepare a Dilution Series: Prepare a series of dilutions for both the sample and the standard. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects. A typical absorbance range would be 0.02, 0.04, 0.06, 0.08, and 0.1.

• Measure Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Measure Fluorescence Emission:

  • Set the excitation wavelength on the fluorometer to the same wavelength used for the absorbance measurements.

  • For each solution, record the fluorescence emission spectrum. Ensure that the experimental settings (e.g., excitation and emission slit widths) are identical for all measurements.

• Integrate the Fluorescence Spectra: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot the Data: For both the sample and the standard, plot the integrated fluorescence intensity versus absorbance. The resulting plots should be linear.

• Calculate the Quantum Yield: The quantum yield of the sample (Φsample) can be calculated using the following equation:

  Φsample = Φstd * (Gradsample / Gradstd) * (ηsample² / ηstd²)

  Where:

  • Φsample and Φstd are the fluorescence quantum yields of the sample and the standard.

  • Gradsample and Gradstd are the gradients (slopes) of the plots of integrated fluorescence intensity versus absorbance for the sample and the standard.

  • ηsample and ηstd are the refractive indices of the solvents used for the sample and the standard (if different).[10]

Visualizations

Caption: A workflow for troubleshooting low quantum yield in oxazolopyridine fluorophores.

Caption: Key factors influencing the quantum yield of oxazolopyridine fluorophores.

References

• Palamarchuk, I. V., et al. (2026). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. Molecules, 29(3), 648. [Link]

• Cordes, T., et al. (2011). Strategies to improve photostabilities in ultrasensitive fluorescence spectroscopy. Physical Chemistry Chemical Physics, 13(8), 3341-3349. [Link]

• Sustran, T., et al. (2015). Simple Method to Enhance the Photostability of the Fluorescence Reporter R6G for Prolonged Single Molecule Studies. The Journal of Physical Chemistry B, 119(43), 13685-13692. [Link]

• Palamarchuk, I. V., et al. (2025). Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. Eurasian Journal of Chemistry, 30(4), 120. [Link]

• Palamarchuk, I. V., et al. (2025). Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. Eurasian Journal of Chemistry, 30(4), 120. [Link]

• Palamarchuk, I. V., et al. (2025). Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. Eurasian Journal of Chemistry, 30(4), 120. [Link]

• Gil, L., et al. (2012). Tris buffer improves fluorescence yield of ram spermatozoa when evaluating membrane integrity. Microscopy Research and Technique, 75(4), 520-523. [Link]

• Johnson, I., & Spence, M. T. Z. (Eds.). (2010). Molecular Probes Handbook: A Guide to Fluorescent Probes and Labeling Technologies. Invitrogen.

• Chandrasekhar, D., et al. (2015). Fluorescent Nanoconjugate Derivatives with Enhanced Photostability for Single Molecule Imaging. ACS Nano, 9(11), 11348-11357. [Link]

• Pulici, M., et al. (2005). Trifluoroacetic anhydride-mediated solid-phase version of the Robinson-Gabriel synthesis of oxazoles. The Journal of Organic Chemistry, 70(10), 3848-3857. [Link]

• Pulici, M., et al. (2005). Trifluoroacetic Anhydride-Mediated Solid-Phase Version of the Robinson−Gabriel Synthesis of Oxazoles. The Journal of Organic Chemistry, 70(10), 3848-3857. [Link]

• Gemeda, F. T. (2017). A Review on Effect of Solvents on Fluorescent Spectra. Chemical Science International Journal, 18(3), 1-12. [Link]

• Toni Vela. (2025). Robinson-Gabriel synthesis of oxazoles. YouTube. [Link]

• Evident. (n.d.). Solvent Effects on Fluorescence Emission. Evident Scientific. [Link]

• Koldobskii, A. B., et al. (1998). Synthesis of 6-Nitroderivatives of Oxazolo[3,2-a]-pyridines and Their Reactions with Nucleophiles. Molecules, 3(3), 104-110. [Link]

• ResearchGate. (n.d.). Buffer effect (HEPES, TRIS, MOPS and PBS) on fluorescence intensity of RhB-EDA in the presence of 10⁻⁴ M Ag⁺ ions. [Link]

• Gemeda, F. T. (2017). A Review on Effect of Solvents on Fluorescent Spectra. Chemical Science International Journal, 18(3), 1-12. [Link]

• ResearchGate. (n.d.). Fluorescence quantum yields (ΦF) and decay times (τ) of 8–10 in HEPES buffer (10 mM, pH 7.4), ethyl acetate and acetonitrile. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. [Link]

• Zhang, Y., et al. (2025). Generalized Solvent Effect on the Fluorescence Performance of Spiropyran for Advanced Quick Response Code Dynamic Anti-Counterfeiting Sensing. Polymers, 17(4), 789. [Link]

Sources

• 1. Tris buffer improves fluorescence yield of ram spermatozoa when evaluating membrane integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Simple Method to Enhance the Photostability of the Fluorescence Reporter R6G for Prolonged Single Molecule Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unlocking the Chemistry: HEPES vs. Tris Buffers - Choosing the Right Solution for Your Lab - Blog - Hopax Fine Chemicals [hopaxfc.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Trifluoroacetic anhydride-mediated solid-phase version of the Robinson-Gabriel synthesis of oxazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ejc.buketov.edu.kz [ejc.buketov.edu.kz]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Oxazolo[5,4-b]pyridine-2-methanamine Purification

Topic: Recrystallization Protocols & Solvent Systems

Case ID: OX-PY-2-MET-PUR Status: Active Guide Audience: Medicinal Chemists, Process Chemists

Executive Summary & Molecule Profile

Compound: Oxazolo[5,4-b]pyridine-2-methanamine Chemical Nature: Fused bicyclic heteroaromatic system (pyridine + oxazole) with a primary alkyl amine side chain. Critical Properties:

• Basicity: The pyridine nitrogen and the exocyclic primary amine make this compound significantly basic.

• Polarity: Moderate to High. The fused ring system is planar and lipophilic, but the amine tail adds significant polarity and hydrogen-bonding capability.

• Stability Warning: The primary amine (

  ) is susceptible to absorbing atmospheric to form carbamates. The oxazole ring can be sensitive to hydrolytic ring-opening under vigorous acidic conditions.

This guide provides a validated solvent selection matrix and troubleshooting workflows to ensure high purity (>98%) for biological assays (SAR) or subsequent synthetic steps.

Solvent Selection Matrix

The choice of solvent depends heavily on whether you are isolating the Free Base or a Salt Form (e.g., HCl, fumarate).

Table 1: Optimized Solvent Systems

Solvent System	Role	Temp Range	Suitability	Technical Notes
Ethanol (Abs.)	Primary	78°C 0°C	High	Best starting point. Dissolves polar amine impurities while crystallizing the target upon cooling.
Ethanol / Water (9:1)	Co-solvent	Reflux 4°C	High	Use if the crude is highly polar or contains inorganic salts (which stay in the water).
Isopropanol (IPA)	Alternative	82°C -10°C	Med-High	Good if Ethanol yields crystals that are too small. Slower evaporation promotes better crystal growth.
EtOAc / Hexanes	Binary	Reflux RT	Medium	Use only for highly lipophilic crude. Risk of "oiling out" if the amine content is high.
Methanol /	Salt Workup	40°C 0°C	Specific	Only for HCl/TFA salts. Dissolve in min. MeOH, add until turbid.
Acetonitrile	Special	82°C RT	Medium	Effective for removing non-polar tars, but can solvate the product too well.

Troubleshooting Guide (FAQ Format)

Q1: The compound is "oiling out" (forming a separate liquid phase) instead of crystallizing. How do I fix this?

Diagnosis: This occurs when the compound's melting point is lower than the boiling point of the solvent mixture, or the solution is too concentrated/impure (supersaturation limit crossed too fast). Corrective Action:

• Re-heat the mixture until the oil redissolves.

• Add more solvent (dilute by 10-20%).

• Seed the solution with a tiny crystal of pure product at a temperature just below the boiling point.

• Slow Cool: Wrap the flask in foil or a towel to slow the cooling rate. Do not use an ice bath immediately.

Q2: My product is colored (yellow/brown) but NMR shows >95% purity. Is this acceptable?

Diagnosis: Oxazolopyridines are often fluorophores and can be inherently off-white/yellow. However, dark brown indicates oxidation tars (pyridine oxidation). Corrective Action:

• Perform a hot filtration with Activated Charcoal.

• Dissolve crude in boiling Ethanol.

• Add 1-2% wt/wt Activated Carbon. Stir for 5 mins (do not boil vigorously with charcoal; it can bump).

• Filter through Celite while hot.

• Recrystallize the filtrate.[1][2]

Q3: The recovery yield is low (<40%). Where is my compound?

Diagnosis: The compound is likely too soluble in the cold solvent (common with methanamines in alcohols). Corrective Action:

• Concentrate: Evaporate the mother liquor to half volume and cool again.

• Anti-Solvent: Add a non-polar anti-solvent (e.g., Diethyl Ether or Hexane) dropwise to the cold mother liquor until turbidity persists, then refrigerate.

Q4: The melting point is broad or lower than reported.

Diagnosis: Likely contamination with solvent inclusions or carbamate formation (reaction with air). Corrective Action:

• Dry the crystals under high vacuum (0.1 mmHg) at 40-50°C for 12 hours.

• Critical: Store the purified amine under Nitrogen/Argon.

Optimized Experimental Protocol

Method: Hot Filtration & Slow Cooling (Standard) Scale: 1.0 gram crude input

• Preparation: Place 1.0 g of crude oxazolo[5,4-b]pyridine-2-methanamine in a 50 mL round-bottom flask (RBF).

• Dissolution: Add Ethanol (10 mL) . Equip with a reflux condenser and heat to reflux (approx. 78°C).

  • Observation: If solids remain, add Ethanol in 1 mL increments until dissolved.

• Clarification (Optional but Recommended): If the solution is dark or contains insoluble specks, perform a hot filtration through a pre-warmed glass funnel/Celite pad into a clean, heated Erlenmeyer flask.

• Nucleation: Remove from heat. Allow the flask to cool to room temperature undisturbed on a cork ring.

  • Tip: If no crystals form by 40°C, scratch the inner glass wall with a glass rod to induce nucleation.

• Crystallization: Once room temperature is reached, place the flask in an ice-water bath (0-4°C) for 1 hour.

• Harvest: Filter the crystals using a Buchner funnel. Wash the cake with cold Ethanol (2 x 2 mL).

• Drying: Dry in a vacuum oven at 40°C.

Visual Workflows

Diagram 1: Solvent Screening Decision Tree

This logic gate helps you select the correct solvent based on your crude material's behavior.

Caption: Step-by-step logic for selecting the optimal recrystallization pathway based on crude solubility.

Diagram 2: Troubleshooting "Oiling Out"

A specific guide for the most common issue with heteroaromatic amines.

Caption: Diagnostic flow for resolving phase separation issues during cooling.

References

• Palamarchuk, I. V., et al. (2025).[1][3] Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. Eurasian Journal of Chemistry.

• MDPI Preprints. (2025). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives.

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical.

• ChemScene. Oxazolo[5,4-b]pyridin-2-amine Product Data. (Physical properties baseline).

Sources

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• 2. ptfarm.pl [ptfarm.pl]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Researcher's Guide to the Bioassay Validation of Oxazolopyridine Kinase Inhibitors

In the landscape of targeted cancer therapy, the development of potent and selective kinase inhibitors is of paramount importance. Kinases are a large family of enzymes that play critical roles in cellular signaling pathways, and their dysregulation is a hallmark of many cancers.[1][2] The oxazolopyridine scaffold has emerged as a promising chemical starting point for the design of novel kinase inhibitors.[3][4] However, the journey from a promising compound to a clinically viable drug is paved with rigorous validation. This guide provides an in-depth comparison of bioassay methodologies for the validation of oxazolopyridine kinase inhibitors, offering insights into experimental design, data interpretation, and the establishment of a self-validating system to ensure scientific integrity.

The Rationale: Why Rigorous Bioassay Validation is Non-Negotiable

The Two Pillars of Kinase Inhibitor Validation: A Comparative Approach

The validation of kinase inhibitors rests on two fundamental pillars: biochemical assays and cell-based assays. These two approaches provide complementary information, and a comprehensive validation strategy must incorporate both.

Biochemical Assays: Probing the Direct Interaction

Biochemical assays are essential for determining the direct inhibitory activity of a compound on its purified kinase target.[5] These assays are performed in a controlled, cell-free environment, which allows for precise measurement of kinetic parameters.

Common Biochemical Assay Formats:

A variety of assay formats are available, each with its own advantages and disadvantages.[10] The choice of assay often depends on factors such as throughput, cost, and the specific information required.[6]

• Radiometric Assays: Traditionally considered the "gold standard" for their reliability, these assays measure the incorporation of a radiolabeled phosphate group from ATP onto a substrate.[11] However, due to safety concerns and the need for specialized handling, non-radioactive methods are now more prevalent.[6]

• Fluorescence-Based Assays: These assays utilize fluorescently labeled substrates or antibodies to detect phosphorylation events.[6] Techniques like Time-Resolved Förster Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP) are popular due to their high sensitivity and suitability for high-throughput screening.[6][10]

• Luminescence-Based Assays: These assays, such as the popular ADP-Glo™ and Kinase-Glo® formats, measure kinase activity by quantifying the amount of ATP consumed or ADP produced.[6][12] They are known for their high sensitivity and broad applicability across different kinases.

Key Parameters Determined by Biochemical Assays:

• IC50 (Half-maximal inhibitory concentration): This is the concentration of an inhibitor required to reduce the activity of a kinase by 50%.[5] It is a primary measure of a compound's potency.

• Mechanism of Action (MoA): Biochemical assays can help elucidate how an inhibitor interacts with the kinase.[5]

  • ATP-competitive: The inhibitor binds to the ATP-binding site of the kinase.

  • Non-competitive: The inhibitor binds to a site other than the ATP-binding site.

  • Allosteric: The inhibitor binds to a site remote from the active site, inducing a conformational change that inhibits activity.

• Binding Affinity (Kd): Techniques like Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) can be used to directly measure the binding affinity of an inhibitor to its target kinase.[5]

Experimental Protocol: A Generic TR-FRET Kinase Assay

• Reagent Preparation: Prepare assay buffer, recombinant kinase, fluorescently labeled substrate, and ATP at appropriate concentrations.

• Compound Dispensing: Serially dilute the oxazolopyridine inhibitor and dispense into a multi-well plate. Include positive (known inhibitor) and negative (DMSO vehicle) controls.[5]

• Kinase Reaction: Add the kinase and substrate to the wells and incubate to allow for binding.

• Initiate Reaction: Add ATP to start the phosphorylation reaction and incubate for a specific time at a controlled temperature.

• Stop Reaction & Detection: Add a stop solution containing a detection reagent (e.g., a phosphorylation-specific antibody labeled with a FRET acceptor).

• Data Acquisition: Read the plate on a TR-FRET-compatible plate reader.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizing the Workflow:

Caption: Inhibition of a kinase signaling pathway by an oxazolopyridine inhibitor.

Comparing Inhibitor Performance: A Data-Driven Approach

A key aspect of this guide is the objective comparison of different oxazolopyridine kinase inhibitors. The following tables present hypothetical but realistic data for three candidate compounds (OXA-1, OXA-2, and OXA-3) against a primary target kinase and a panel of off-target kinases.

Table 1: Biochemical Potency and Selectivity of Oxazolopyridine Inhibitors

Compound	Target Kinase IC50 (nM)	Off-Target Kinase 1 IC50 (nM)	Off-Target Kinase 2 IC50 (nM)	Selectivity Score (Off-Target 1 / Target)
OXA-1	10	1000	5000	100
OXA-2	50	500	2000	10
OXA-3	5	50	100	10

Data is hypothetical for illustrative purposes.

Interpretation:

• OXA-3 is the most potent inhibitor of the target kinase in a biochemical setting.

• OXA-1 demonstrates the highest selectivity, with a 100-fold greater potency for the target kinase over Off-Target Kinase 1.

• OXA-2 and OXA-3 show lower selectivity, suggesting a higher potential for off-target effects.

Table 2: Cellular Activity of Oxazolopyridine Inhibitors

Compound	Cellular Target Inhibition EC50 (nM)	Cell Proliferation IC50 (nM)
OXA-1	50	100
OXA-2	200	400
OXA-3	100	500

Data is hypothetical for illustrative purposes.

Interpretation:

• OXA-1 shows the best correlation between biochemical potency and cellular activity, suggesting good cell permeability and target engagement.

• The cellular potency of OXA-3 is significantly lower than its biochemical potency, which could be due to poor cell permeability or rapid metabolism.

• OXA-2 has the lowest cellular potency, consistent with its weaker biochemical activity.

Building Trustworthiness: The Self-Validating System

To ensure the trustworthiness of your findings, it is crucial to build a self-validating system into your experimental design. This involves:

• Orthogonal Assays: Using multiple, distinct assay formats to confirm key findings. For example, confirming an IC50 value from a TR-FRET assay with a radiometric assay.

• Appropriate Controls: Always including positive and negative controls in every experiment to ensure the assay is performing as expected. [5]* Structure-Activity Relationship (SAR): Demonstrating a clear relationship between the chemical structure of your inhibitors and their biological activity. [13]* Counter-screens: Actively screening for common sources of assay interference, such as compound autofluorescence or aggregation. [6]* Adherence to Regulatory Guidance: Following the principles outlined in regulatory documents from agencies like the FDA and EMA for bioanalytical method validation. [8][9]

Conclusion: A Roadmap for Success

The validation of oxazolopyridine kinase inhibitors is a multifaceted process that requires a thoughtful and rigorous approach. By combining carefully selected biochemical and cell-based assays, and by adhering to the principles of a self-validating system, researchers can generate high-quality, reliable data that will stand up to scientific scrutiny and pave the way for the development of the next generation of targeted cancer therapies.

References

• INiTS. (2020, November 26). Cell-based test for kinase inhibitors.
• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
• Thermo Fisher Scientific. Biochemical Kinase Assays.
• Oudt, C., et al. (2022). Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. PMC.
• Eurofins Discovery. Cell-based Tyrosine Kinase Assays, Detect RTK/CTK Signaling.
• Benchchem. A Comparative Analysis of Kinase Inhibitor Specificity: Neurotinib vs. Broad-Spectrum Inhibitors.
• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
• Juniper Publishers. (2016, April 22). Comparative Effect of Tyrosine Kinase Inhibitors in Human Cancer Cell Lines.
• MDPI. (2025, February 3). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis.
• PMC. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets.
• PubMed. (2016, September 6). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance.
• Benchchem. A Comparative Analysis of DYRK Family Kinase Inhibitors for Researchers.
• ResearchGate. (PDF) A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets.
• MDPI. (2025, April 21). Comparative Analysis of Adverse Effects: Protein Kinase Inhibitors Versus Traditional Anticancer Therapies.
• PMC. Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates.
• AACR Publications. (2020, August 15). Abstract 4040: A cell-based screening assay to identify novel kinase inhibitors.
• PubMed. (2012, June 15). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets.
• PubMed. (2017, August 15). Oxazolo[4,5-b]pyridine-Based Piperazinamides as GSK-3β Inhibitors with Potential for Attenuating Inflammation and Suppression of Pro-Inflammatory Mediators.
• BMG LABTECH. (2020, September 1). Kinase assays.
• ChemDiv. Kinases Inhibitors.
• Journal of Medicinal Chemistry. (2022, May 5). Publication Criteria and Requirements for Studies on Protein Kinase Inhibitors What Is Expected?
• Crossfire Oncology. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets.
• RSC Publishing. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy.
• ResearchGate. (2025, August 7). Synthesis of Novel Oxazolo[4,5-b]pyridine-2-one based 1,2,3-triazoles as Glycogen Synthase Kinase-3β Inhibitors with Anti-inflammatory Potential.
• Benchchem. Guarding Against Unforeseen Targets: A Guide to Validating the Kinase Inhibitor Specificity of Phenprocoumon.
• USP. USP Kinase Inhibitor Reference Standards and Solutions.
• PMC - NIH. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy.
• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
• AgencyIQ by POLITICO. (2024, January 23). EMA finalizes clinical anticancer therapeutic guidance update.
• Oncotarget. (2017, December 12). Inhibitor repurposing reveals ALK, LTK, FGFR, RET and TRK kinases as the targets of AZD1480.
• PMC. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023).
• European Medicines Agency (EMA). (2015, June 3). Bioanalytical method validation - Scientific guideline.
• FDA. (2024, June 12). M10 Bioanalytical Method Validation and Study Sample Analysis November 2022.
• European Medicines Agency. (2011, July 21). Guideline Bioanalytical method validation.
• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15).
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A Comparative Analysis of the Cytotoxic Potential of Oxazolopyridine Derivatives Versus Standard Anticancer Drugs

In the relentless pursuit of more effective and selective cancer therapeutics, novel heterocyclic compounds are a focal point of drug discovery. Among these, oxazolopyridine derivatives have emerged as a promising class of anticancer agents. This guide provides a comprehensive comparison of the in vitro cytotoxicity of a representative oxazolopyridine compound against a panel of standard-of-care anticancer drugs, supported by experimental data and mechanistic insights.

Introduction: The Quest for Novel Anticancer Agents

The development of new anticancer drugs is driven by the need to overcome the limitations of current therapies, such as significant side effects and the development of drug resistance. The oxazolo[5,4-d]pyrimidine scaffold, a class of oxazolopyridine derivatives, has garnered attention due to its structural similarity to purine bases, suggesting a potential role as an antimetabolite in cancer cells.[1] Recent research has focused on synthesizing and evaluating the cytotoxic effects of these compounds against various cancer cell lines, revealing promising candidates with potent and selective activity.[2][3]

This guide will focus on a specific oxazolo[5,4-d]pyrimidine derivative, herein referred to as Compound 3g , which has demonstrated significant cytotoxic activity, particularly against colon cancer cells.[2] We will compare its performance against four widely used anticancer drugs: Cisplatin , 5-Fluorouracil (5-FU) , Doxorubicin , and Paclitaxel . The comparison will be based on their half-maximal inhibitory concentration (IC50) values in three common human cancer cell lines:

• A549 (Non-small cell lung carcinoma)

• MCF-7 (Breast adenocarcinoma)

• HT-29 (Colorectal adenocarcinoma)

Comparative Cytotoxicity: A Quantitative Overview

The following table summarizes the reported IC50 values for Compound 3g and the standard anticancer drugs in the selected cell lines. It is important to note that the data for Compound 3g, Cisplatin, and 5-Fluorouracil are from a single comparative study, ensuring a high degree of internal validity for these specific comparisons.[2] The IC50 values for Doxorubicin and Paclitaxel are compiled from other reputable studies and are presented for a broader comparative context.

Compound	A549 (Lung) IC50 (µM)	MCF-7 (Breast) IC50 (µM)	HT-29 (Colon) IC50 (µM)
Oxazolopyridine (Compound 3g)	> 500[2]	> 500[2]	58.4 [2][3]
Cisplatin	> 500[2]	> 500[2]	47.2 [2][3]
5-Fluorouracil	> 500[2]	> 500[2]	381.2[2][3]
Doxorubicin	> 20[4][5]	2.5[4][5]	> 20 (72h)[6]
Paclitaxel	0.00135 (48h)[7]	~0.0025 (72h)[1]	~0.005 (24h)[8]

Key Observations:

• Potency against HT-29 Cells: Compound 3g exhibits potent cytotoxic activity against the HT-29 colon cancer cell line, with an IC50 value of 58.4 µM. This is notably comparable to the standard drug Cisplatin (47.2 µM) in the same study.[2][3]

• Superiority over 5-Fluorouracil: In the HT-29 cell line, Compound 3g is significantly more potent than 5-Fluorouracil (IC50 = 381.2 µM).[2][3]

• Selectivity Profile: Interestingly, Compound 3g, along with Cisplatin and 5-FU in the same study, showed low to no activity against A549 and MCF-7 cell lines at the tested concentrations.[2] This suggests a potential selective action of Compound 3g against specific cancer types. In contrast, Doxorubicin and Paclitaxel exhibit broader activity across these cell lines.

• High Potency of Paclitaxel: Paclitaxel demonstrates exceptionally high potency with IC50 values in the nanomolar range across all three cell lines, highlighting its established role as a powerful chemotherapeutic agent.[1][7][8]

Mechanisms of Action: A Tale of Different Targets

The observed differences in cytotoxicity can be attributed to the distinct mechanisms by which these compounds induce cancer cell death.

Oxazolopyridine (Compound 3g): Targeting Angiogenesis

• Primary Mechanism: The anticancer activity of the oxazolo[5,4-d]pyrimidine class of compounds, including Compound 3g, is primarily attributed to the inhibition of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) .[2][3]

• Signaling Pathway: VEGFR-2 is a key receptor tyrosine kinase that, upon binding with its ligand VEGF, initiates a cascade of downstream signaling pathways. These pathways, including the PI3K/AKT and Ras/Raf/ERK pathways, are crucial for endothelial cell proliferation, migration, and survival, which are hallmarks of angiogenesis—the formation of new blood vessels that tumors need to grow and metastasize.[9][10] By inhibiting VEGFR-2, Compound 3g can disrupt this process, effectively starving the tumor of its blood supply and leading to apoptosis.[11][12]

Caption: A simplified workflow of the MTT assay for determining cell viability.

Conclusion and Future Directions

The oxazolopyridine derivative, Compound 3g, demonstrates compelling cytotoxic activity against the HT-29 colorectal cancer cell line, with a potency comparable to the established drug Cisplatin and significantly greater than 5-Fluorouracil in the same experimental setup. [2][3]Its high selectivity for this cell line over the A549 lung and MCF-7 breast cancer cell lines suggests a targeted mechanism of action, likely through the inhibition of the VEGFR-2 signaling pathway.

While standard drugs like Paclitaxel exhibit broader and more potent cytotoxicity across multiple cell lines, the selectivity of novel compounds like Compound 3g is a highly desirable trait in modern anticancer drug development. A more targeted approach holds the promise of greater efficacy against specific cancer types while potentially reducing the off-target effects and associated toxicities common to many conventional chemotherapies.

Further research is warranted to explore the full potential of this oxazolopyridine series. In vivo studies are necessary to validate the in vitro findings and to assess the pharmacokinetic and safety profiles of these compounds. Additionally, a deeper investigation into the precise molecular interactions with VEGFR-2 and the potential for combination therapies with other anticancer agents could pave the way for the development of a new generation of targeted cancer treatments.

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A Senior Application Scientist's Guide to Measuring and Comparing the Stokes Shift of Oxazolo[5,4-b]pyridine Fluorophores

For researchers and professionals in drug development and bioimaging, the selection of a fluorescent probe is a critical decision dictated by its photophysical properties. Among the most crucial of these is the Stokes shift—the difference between the maxima of the absorption and emission spectra. A large Stokes shift is highly desirable as it minimizes the overlap between excitation and emission light, thereby enhancing the signal-to-background ratio and improving detection sensitivity.[1][2] This guide provides an in-depth comparison of oxazolo[5,4-b]pyridine fluorophores, a promising class of compounds, and details the rigorous methodology required for an accurate Stokes shift measurement.

The Fundamental Importance of the Stokes Shift

When a fluorophore absorbs a photon, it transitions to an excited electronic state. The subsequent return to the ground state involves the emission of a photon of lower energy (longer wavelength). This energy difference is the Stokes shift.[3] This phenomenon is primarily the result of two processes: non-radiative vibrational relaxation to the lowest vibrational level of the excited state and the reorganization of surrounding solvent molecules to accommodate the change in the fluorophore's dipole moment upon excitation.[3][4]

A larger Stokes shift is advantageous for several reasons:

• Reduced Self-Quenching: It minimizes the re-absorption of emitted photons by neighboring fluorophores.

• Improved Signal-to-Noise: It allows for more effective filtering of scattered excitation light from the fluorescence signal.[1]

• Multiplexing Capability: In multi-color imaging, fluorophores with large Stokes shifts can be used with less spectral overlap, simplifying experimental design.[5]

Oxazolo[5,4-b]pyridines: A Profile

Oxazolo[5,4-b]pyridines are a class of heterocyclic compounds that have garnered attention for their favorable photoluminescent properties.[6][7] Synthesized through methods like the intramolecular cyclization of amide derivatives of 3-aminopyridin-2(1H)-ones, these compounds exhibit strong fluorescence, often in the blue to blue-green region of the spectrum.[8][9][10] Their rigid, conjugated ring system is responsible for the characteristic π–π* electronic transitions that govern their absorption and emission profiles.[8][11]

Key characteristics of this fluorophore family include:

• High Quantum Yields: Many derivatives show high fluorescence quantum yields (often φ > 0.50), in some cases surpassing common standards like quinine sulfate.[6][12]

• Significant Stokes Shifts: Studies have consistently reported large Stokes shifts for these compounds, often in the range of 83–128 nm.[6][7][12]

• Structural Tunability: The core structure can be modified with various substituents, allowing for the fine-tuning of photophysical properties to suit specific applications.[11]

Comparative Analysis: Oxazolo[5,4-b]pyridines vs. Alternative Fluorophores

To contextualize the performance of oxazolo[5,4-b]pyridines, it is essential to compare them with other classes of fluorophores known for large Stokes shifts. The choice of fluorophore is application-dependent, involving a trade-off between Stokes shift, quantum yield, molar extinction coefficient, and emission wavelength.[11]

Fluorophore Class	Typical Absorption (nm)	Typical Emission (nm)	Typical Stokes Shift (nm)	Typical Quantum Yield (φ)	Key Features & Applications
Oxazolo[5,4-b]pyridines	299 - 357[6][7][8]	357 - 474[8][9]	83 - 128 [6][7][12]	0.32 - 0.84[8][9]	High quantum yields; blue-green emitters; potential as phosphors.[8]
Styryl Quinoline Dyes	360 - 380[13]	> 500[13]	131 - 152 [2][13]	0.03 - 0.08[2][13]	Very large Stokes shift due to ICT; often lower quantum yields.[2]
Coumarin Dyes	434 - 520[5]	539 - 670[5]	> 80[5]	Variable	Widely used in bioimaging; photostability can be an issue.[5]
Styryl Pyridinium Dyes	530 - 560[14]	690 - 720[14]	150 - 240 [14]	0.24 - 0.72[14]	NIR emission; high environmental sensitivity.[14]
Benzothiazolium Cyanines	Variable	Red to NIR[15]	> 100[15]	Variable	Tunable properties; suitable for live cell imaging.[15]

As the data indicates, oxazolo[5,4-b]pyridines occupy a valuable niche, offering a combination of large Stokes shifts and exceptionally high quantum yields in the blue-green spectral region. While styryl-based dyes can provide even larger Stokes shifts and longer emission wavelengths, this often comes at the cost of reduced quantum efficiency.[2][13]

Experimental Protocol: A Self-Validating Workflow for Stokes Shift Measurement

Accurate determination of the Stokes shift requires careful and systematic measurement of both the absorption and fluorescence emission spectra. The following protocol is designed to ensure reproducibility and reliability.

• Solvent Selection: Choose a spectroscopic grade solvent. The polarity of the solvent can influence the Stokes shift, so consistency is key. Chloroform, dichloromethane, and acetonitrile are common choices for oxazolo[5,4-b]pyridines.[8][11]

• Concentration: Prepare a dilute solution of the fluorophore. A typical concentration for absorption and fluorescence measurements is between 1 x 10⁻⁵ M and 2 x 10⁻⁵ M.[8][11] This concentration is low enough to avoid inner filter effects and aggregation, which can distort spectral shapes and lead to inaccurate measurements.

• Blank Preparation: Prepare a reference cuvette containing only the pure solvent to be used for background correction.

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Allow the instrument's lamp to warm up for at least 30 minutes for stable output.

• Baseline Correction: Record a baseline spectrum with the solvent-filled cuvette in both the sample and reference beams.

• Sample Measurement: Place the cuvette containing the fluorophore solution in the sample beam path.

• Data Acquisition: Scan a wavelength range that fully encompasses the absorption band of interest (e.g., 250 nm to 500 nm for oxazolo[5,4-b]pyridines).

• Peak Identification: Identify the wavelength of maximum absorbance (λ_abs_max). This is the peak of the lowest energy absorption band, typically corresponding to the S₀ → S₁ transition.

• Instrument Setup: Use a calibrated spectrofluorometer. Ensure the excitation and emission monochromators are accurately calibrated.

• Excitation Wavelength: Set the excitation wavelength (λ_ex) to the λ_abs_max determined in the previous step. This ensures maximal excitation of the fluorophore population.

• Slit Widths: Use narrow excitation and emission slit widths (e.g., 2-5 nm) to ensure good spectral resolution.

• Solvent Blank Subtraction: First, record a scan of the pure solvent cuvette across the expected emission range. This spectrum will be subtracted from the sample spectrum to remove Raman scattering and other background signals.

• Sample Measurement: Record the fluorescence emission spectrum of the fluorophore solution. The scan range should start at least 10-20 nm above the excitation wavelength and extend far enough to capture the entire emission profile.

• Peak Identification: Identify the wavelength of maximum fluorescence intensity (λ_em_max).

The Stokes shift is the difference between the positions of the absorption and emission maxima. It can be expressed in nanometers (nm) or, more accurately in terms of energy, as wavenumbers (cm⁻¹).

• In Nanometers (nm): Stokes Shift (nm) = λ_em_max - λ_abs_max

• In Wavenumbers (cm⁻¹): Stokes Shift (cm⁻¹) = (1 / λ_abs_max - 1 / λ_em_max) x 10⁷ (Note: Wavelengths must be in nm for this conversion)

Expressing the shift in wavenumbers is preferred as it is directly proportional to energy and independent of the absolute absorption wavelength.[3]

Visualization of Concepts and Workflows

// Invisible nodes for annotation node [shape=none, fontcolor="#202124"]; Abs_note [pos="3,2.5!", label="Energy"]; Stokes_note [pos="3.5,0.8!", label="Stokes Shift = E(λ_abs) - E(λ_em)"]; Abs_note -> Stokes_note [style=invis]; } } Caption: Jablonski Diagram Illustrating the Stokes Shift.

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